6,8-dibromo-N-(4-ethylphenyl)-2-oxo-2H-chromene-3-carboxamide

• Molecular Formula: C18H13Br2NO3
• Molecular Weight: 451.1 g/mol
• IUPAC Name: 6,8-dibromo-N-(4-ethylphenyl)-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C18H13Br2NO3/c1-2-10-3-5-13(6-4-10)21-17(22)14-8-11-7-12(19)9-15(20)16(11)24-18(14)23/h3-9H,2H2,1H3,(H,21,22)
• InChI Key: ARSGSZJXELWWMG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CC3=CC(=CC(=C3OC2=O)Br)Br

Description

6,8-Dibromo-N-(4-ethylphenyl)-2-oxo-2H-chromene-3-carboxamide is a brominated coumarin derivative featuring a carboxamide group substituted with a 4-ethylphenyl moiety. Coumarins are recognized for their diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The 4-ethylphenyl group contributes to lipophilicity, which may influence bioavailability and membrane permeability.

Comparison with Similar Compounds

Structural Modifications and Substituent Effects

The primary structural variations among coumarin-3-carboxamide derivatives involve:

• Halogen substitution on the coumarin core : Bromine vs. chlorine.
• Substituents on the phenyl ring : Ethyl, bromo, chloro, fluoro, or complex heterocyclic groups.

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Substituent on Phenyl	Halogen on Coumarin	Molecular Weight (g/mol)	Notable Properties/Activities
Target Compound	4-ethylphenyl	6,8-dibromo	437.05 (calc.)	High lipophilicity (ethyl group)
6,8-Dibromo-N-(4-bromo-2-fluorophenyl)-... (4)	4-bromo-2-fluorophenyl	6,8-dibromo	521.90	Antimicrobial activity
6,8-Dibromo-N-(3-chlorophenyl)-... (12)	3-chlorophenyl	6,8-dibromo	456.50	Structural data available
6,8-Dichloro-N-cyclohexyl-... (13)	Cyclohexyl	6,8-dichloro	340.20	Lower molecular weight, altered solubility

Pharmacological and Functional Insights

• The target compound’s ethyl group may improve membrane penetration compared to bulkier halogens .
• Antituberculosis Potential: Coumarin-thiazolinone hybrids (e.g., ) showed antituberculosis activity, implying that the coumarin scaffold is a viable platform for tuberculosis drug development. The target compound’s bromine atoms could stabilize interactions with bacterial enzymes .
• Crystallography and Hydrogen Bonding : The ethyl group in the target compound may influence hydrogen-bonding patterns, as seen in studies on coumarin derivatives (). This could affect crystal packing and solubility .

Structure-Activity Relationships (SAR)

• Dichloro analogs () may exhibit reduced reactivity due to weaker electron withdrawal .
• Lipophilicity : The 4-ethylphenyl group in the target compound offers moderate lipophilicity compared to halogenated phenyl groups, balancing solubility and membrane permeability.
• Steric Effects : Bulkier substituents (e.g., 4-isopropylphenyl in ) may hinder binding, whereas smaller groups like ethyl optimize steric tolerance .